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Compound of Interest

(3-Bromo-2-
Compound Name:
methylphenyl)methanol

Cat. No.: B1336436

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides a comprehensive guide to the personal protective
equipment (PPE), handling procedures, and disposal of (3-Bromo-2-methylphenyl)methanol,
a crucial intermediate in pharmaceutical synthesis.[1] Adherence to these protocols is critical
for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

(3-Bromo-2-methylphenyl)methanol is classified as harmful if swallowed.[2][3] While
comprehensive toxicological data is not available for this specific compound, its structure as a
halogenated aromatic alcohol suggests that it should be handled with care to avoid potential
skin and eye irritation.

GHS Classification:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[2][3]
Signal Word: Warning[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2][3]

e P270: Do not eat, drink or smoke when using this product.[2][3]
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e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

e P330: Rinse mouth.[2][3]

e P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to provide comprehensive protection against the

potential hazards of (3-Bromo-2-methylphenyl)methanol.

PPE Category

Recommended Equipment

Eye and Face Protection

Wear chemical safety goggles that conform to
EU EN166 or US NIOSH standards. In
situations with a high risk of splashing, a face

shield should be worn in addition to safety
goggles.

Skin Protection

Gloves: Chemical-resistant gloves such as
nitrile or neoprene should be worn. Inspect
gloves for any signs of damage before use. Lab
Coat: A flame-retardant lab coat should be worn
and kept buttoned to protect from splashes.
Clothing: Wear long pants and closed-toe shoes

to ensure no skin is exposed.

Respiratory Protection

All handling of (3-Bromo-2-
methylphenyl)methanol should be conducted in
a certified chemical fume hood to avoid
inhalation of any potential vapors or aerosols. If
a fume hood is not available, a NIOSH-
approved respirator with an organic vapor

cartridge may be necessary.

Operational Plan: Safe Handling and Storage
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Proper handling and storage procedures are critical to minimizing exposure and preventing
accidents.

Handling:

o Preparation: Before handling, ensure that a safety data sheet (SDS) for a similar compound,
such as benzyl alcohol, is readily available.[4][5][6][7][8] Have an emergency plan in place
and ensure that safety equipment, including an eyewash station and safety shower, is
accessible.

o Engineering Controls: Always handle (3-Bromo-2-methylphenyl)methanol in a well-
ventilated area, preferably within a certified chemical fume hood.[9]

e Preventing Contamination: Avoid all direct contact with the substance. Use appropriate tools
to handle the solid material. Do not eat, drink, or smoke in the laboratory.

o Spill Management: In the event of a small spill, absorb the material with an inert absorbent
such as sand or vermiculite.[4] Place the absorbed material into a sealed container for
proper disposal. For larger spills, evacuate the area and follow your institution's emergency
procedures.

Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[9]

o Keep the container tightly sealed to prevent contamination and potential release of vapors.[4]

[5]
o Store away from heat, sparks, and open flames.[4][5][9]

Disposal Plan

As a halogenated organic compound, (3-Bromo-2-methylphenyl)methanol requires special
disposal procedures.

o Waste Collection: Collect all waste containing (3-Bromo-2-methylphenyl)methanol in a
designated, properly labeled, and sealed container for halogenated organic waste.
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» Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal regulations. Do not dispose of this material down the drain.

» Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

chemical waste management company.

Experimental Workflow and Safety Protocols

To ensure the safe handling of (3-Bromo-2-methylphenyl)methanol, a clear and logical
workflow should be followed. The diagram below outlines the key steps from preparation to
disposal, integrating the necessary safety precautions at each stage.
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Workflow for Safe Handling of (3-Bromo-2-methylphenyl)methanol
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Caption: A flowchart outlining the safe handling workflow for (3-Bromo-2-
methylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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